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Technical Guide: (S)-(+)-N-3-Benzylnirvanol (Catalog Ref: sc-220043)

Executive Summary: Identification & CAS Clarification Note on CAS Number 220043-41-6: The
string "220043-41-6" does not correspond to a valid Chemical Abstracts Service (CAS) registry
number based on standard checksum validation and public indexing. It is highly probable that
this identifier is a conflation of the catalog number sc-220043 (used by major suppliers like
Santa Cruz Biotechnology) and a misapplied suffix.

The compound corresponding to catalog number 220043 is (S)-(+)-N-3-Benzylnirvanol (CAS
790676-40-3).[1][2] This guide focuses on the properties, mechanism, and experimental
application of this specific compound, a critical tool in drug development for characterizing
CYP2C19 metabolic pathways.

Part 1: Chemical Identity & Properties

(S)-(+)-N-3-Benzylnirvanol is a potent, selective, and stereospecific inhibitor of the cytochrome
P450 2C19 (CYP2C19) enzyme. It is structurally derived from nirvanol (5-ethyl-5-
phenylhydantoin) by the addition of a benzyl group at the N-3 position, enhancing its
lipophilicity and binding affinity.
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Physicochemical Specifications

Property Data
Chemical Name (S)-(+)-3-Benzyl-5-ethyl-5-phenylhydantoin
Valid CAS Number 790676-40-3
Catalog Reference sc-220043 (Santa Cruz Biotechnology)
Molecular Formula C1sH1sN202
Molecular Weight 294.35 g/mol
Appearance White to off-white solid
- Soluble in DMSO (>10 mg/mL), Methanol;
Solubility . .
sparingly soluble in water
o S-enantiomer (active form for CYP2C19
Chirality o
inhibition)
Purity Standard typically 298% (HPLC)

Part 2: Mechanism of Action & Biological Activity
Selective CYP2C19 Inhibition

In drug development, characterizing the metabolic stability of a New Chemical Entity (NCE) is
paramount. CYP2C19 is a major metabolizing enzyme for drugs such as clopidogrel,
omeprazole, and diazepam.

e Mechanism: (S)-(+)-N-3-Benzylnirvanol binds to the active site of CYP2C19. The benzyl
group facilitates hydrophobic interactions within the substrate-binding pocket, while the
hydantoin core coordinates with the heme iron or adjacent residues, effectively blocking the
oxidation of other substrates.

o Stereoselectivity: The (S)-enantiomer exhibits significantly higher potency compared to the
(R)-enantiomer. This stereospecificity is crucial for validating that observed metabolic
inhibition is due to specific CYP2C19 blockade rather than non-specific protein binding.
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» Application: It serves as a positive control inhibitor in in vitro drug-drug interaction (DDI)
studies. Regulatory bodies (FDA, EMA, PMDA) require such studies to predict if a new drug
will cause adverse events when co-administered with CYP2C19 substrates.

Pathway Visualization: CYP2C19 Inhibition Workflow
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Caption: Mechanism of CYP2C19 blockade by (S)-(+)-N-3-Benzylnirvanol, preventing substrate
metabolism in DDI assays.

Part 3: Experimental Protocols
Protocol 1: Reconstitution and Storage

e Solvent: Dimethyl sulfoxide (DMSOQ) is the preferred solvent.
o Concentration: Prepare a stock solution of 10 mM.
o Calculation: Dissolve 2.94 mg of powder in 1 mL of anhydrous DMSO.

o Storage: Aliquot into amber vials to prevent light degradation. Store at -20°C. Stable for >6
months if freeze-thaw cycles are minimized.

Protocol 2: CYP2C19 Inhibition Assay (ICso
Determination)
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This protocol validates the inhibitory potential of an NCE using (S)-(+)-N-3-Benzylnirvanol as
the reference standard.

e Preparation of Microsomes:
o Thaw Human Liver Microsomes (HLM) or recombinant CYP2C19 on ice.

o Dilute to 0.5 mg/mL protein concentration in 100 mM Potassium Phosphate buffer (pH
7.4).

e Inhibitor Dilution Series:
o Prepare serial dilutions of (S)-(+)-N-3-Benzylnirvanol in buffer (range: 0.01 uM to 10 pM).
o Note: Keep final DMSO concentration <0.1% to avoid solvent effects on enzyme activity.
 Incubation:

o Mix: 20 pL Microsomes + 20 uL Inhibitor (or NCE) + 20 pL Substrate (e.g., S-Mephenytoin,
50 puM).

o Pre-incubation: 5 minutes at 37°C.

o Start Reaction: Add 20 uL NADPH-generating system (1.3 mM NADP+, 3.3 mM Glucose-
6-phosphate, 0.4 U/mL G6PDH).

o Time: Incubate for 20 minutes at 37°C.

e Termination & Analysis:
o Stop: Add 80 pL ice-cold Acetonitrile containing internal standard.
o Centrifuge: 3000 x g for 10 minutes to pellet protein.

o Quantification: Analyze supernatant via LC-MS/MS monitoring the formation of 4'-
hydroxymephenytoin.

o Data Analysis:
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o Calculate % Activity relative to vehicle control.
o Plot log[Inhibitor] vs. % Activity to determine ICso.

o Validation Criteria: The ICso of (S)-(+)-N-3-Benzylnirvanol should fall within historical lab
ranges (typically 0.1 — 0.5 pM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [CAS number 220043-41-6 properties and structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7966607/docs#cas-number-220043-41-6-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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